Cas no 383135-96-4 (1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE)

1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE structure

383135-96-4 structure

Product Name:1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE

CAS No:383135-96-4

MF:C₁₃H₁₃NO

MW:199.248423337936

MDL:MFCD02664856

CID:923318

PubChem ID:5154621

Update Time:2025-04-19

1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

- 1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
- 1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBOXALDEHYDE
- 1H-PYRROLE-2-CARBOXALDEHYDE,1-(2-ETHYLPHENYL)
- 1-(2-ethylphenyl)pyrrole-2-carbaldehyde
- G34837
- AKOS000101191
- DB-258691
- MFCD02664856
- STK894776
- Z111572774
- CS-0357648
- BBL022058
- 383135-96-4
- EN300-6501927
- MDL： MFCD02664856
- Inchi： 1S/C13H13NO/c1-2-11-6-3-4-8-13(11)14-9-5-7-12(14)10-15/h3-10H,2H2,1H3
- InChI Key： KJGSQLYSZHEYHX-UHFFFAOYSA-N
- SMILES： O=CC1=CC=CN1C1C=CC=CC=1CC

Computed Properties

Exact Mass: 199.10000
Monoisotopic Mass: 199.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 22Å²

Experimental Properties

PSA: 22.00000
LogP: 2.85220

1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B441533-50mg	1-(2-ethylphenyl)-1H-pyrrole-2-carbaldehyde	383135-96-4		50mg	$ 50.00	2022-06-07
TRC	B441533-100mg	1-(2-ethylphenyl)-1H-pyrrole-2-carbaldehyde	383135-96-4		100mg	$ 95.00	2022-06-07
TRC	B441533-500mg	1-(2-ethylphenyl)-1H-pyrrole-2-carbaldehyde	383135-96-4		500mg	$ 320.00	2022-06-07
Chemenu	CM519348-1g	1-(2-Ethylphenyl)-1H-pyrrole-2-carbaldehyde	383135-96-4	98%	1g	$***	2023-03-30
Apollo Scientific	OR905091-1g	1-(2-Ethylphenyl)-1H-pyrrole-2-carbaldehyde	383135-96-4	95%	1g	£435.00	2023-09-02
abcr	AB383962-1g	1-(2-Ethylphenyl)-1H-pyrrole-2-carbaldehyde; .	383135-96-4		1g	€436.00	2025-02-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ3710-1G	1-(2-ethylphenyl)-1H-pyrrole-2-carbaldehyde	383135-96-4	95%	1g	￥ 2,851.00	2023-04-13
Enamine	EN300-6501927-0.05g	1-(2-ethylphenyl)-1H-pyrrole-2-carbaldehyde	383135-96-4	95%	0.05g	$64.0	2023-07-07
Enamine	EN300-6501927-0.1g	1-(2-ethylphenyl)-1H-pyrrole-2-carbaldehyde	383135-96-4	95%	0.1g	$66.0	2023-07-07
Enamine	EN300-6501927-0.25g	1-(2-ethylphenyl)-1H-pyrrole-2-carbaldehyde	383135-96-4	95%	0.25g	$92.0	2023-07-07

1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Related Literature

1. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
4. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
5. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864

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